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Compound of Interest

1-Acetyl-4-(4-
Compound Name:
hydroxyphenyl)piperazine

Cat. No.: B017747

An In-depth Technical Guide to 1-Acetyl-4-(4-
hydroxyphenyl)piperazine

This technical guide provides a comprehensive overview of 1-Acetyl-4-(4-
hydroxyphenyl)piperazine, a key intermediate in pharmaceutical synthesis. The document is
intended for researchers, scientists, and professionals in drug development, offering detailed
information on its chemical identity, physicochemical properties, and a representative synthesis
protocol.

Chemical Identity

1-Acetyl-4-(4-hydroxyphenyl)piperazine, also known by its synonym 4-(4-Acetyl-1-
piperazinyl)phenol, is a piperazine derivative.[1][2] Its structure, featuring both an acetyl group
and a hydroxyphenyl group, makes it a versatile building block in medicinal chemistry.[3] The
compound is a structural analog of acetaminophen.[4][5]

IUPAC Name: 1-[4-(4-hydroxyphenyl)piperazin-1-yllethanone[6][7]

CAS Number: 67914-60-7[1]

Molecular Formula: C12H16N202[1]

Molecular Weight: 220.27 g/mol [1][7][8]
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Below is a diagram representing the chemical structure of 1-Acetyl-4-(4-
hydroxyphenyl)piperazine.

Caption: Chemical structure of 1-Acetyl-4-(4-hydroxyphenyl)piperazine.

Physicochemical Properties

A summary of the key physicochemical properties of 1-Acetyl-4-(4-hydroxyphenyl)piperazine
is presented in the table below. This data is essential for handling, formulation, and
experimental design.

Property Value References

White to off-white crystalline
Appearance _ [1][4][6][9][10]
powder/solid

Melting Point 180-185 °C [11[4151111]
Boiling Point 456.5 °C at 760 mmHg [6]

Density 1.207 g/cm3 [6]

Purity > 98% [5]06][11]

Soluble in DMSO (slightly),
Solubility Methanol (slightly), water, and [419]

ethanol.

Store at room temperature in a
Storage [1]14][][10]
cool, dry place.

Applications in Research and Development

1-Acetyl-4-(4-hydroxyphenyl)piperazine is a significant compound in several areas of
research and development:

o Pharmaceutical Intermediate: It is a crucial intermediate in the synthesis of various
pharmaceuticals, most notably the broad-spectrum antifungal agent ketoconazole.[3][4][5][6]
[11] Its derivatives are also used to create other advanced pharmaceutical intermediates.[3]
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o Antioxidant Research: The phenolic structure of the compound gives it antioxidant
properties, making it a subject of study for combating oxidative stress.[1]

o Antibacterial and Anticancer Research: Studies have shown that this compound possesses
antibacterial properties, including efficacy against methicillin-resistant Staphylococcus
aureus (MRSA).[3][€] It has also demonstrated antiproliferative activity in various cancer cell
lines.[6]

o Material Science: It is utilized in the development of advanced polymers and coatings.[1]

o Cosmetic Formulations: The compound is incorporated into cosmetic products for its
potential skin-protective and anti-aging benefits.[1]

Experimental Protocol: Synthesis

The following section details a representative method for the synthesis of 1-Acetyl-4-(4-
hydroxyphenyl)piperazine. This protocol is based on established literature.[12][13]

Objective: To synthesize 1-Acetyl-4-(4-hydroxyphenyl)piperazine from 4-(1-piperazinyl)-
phenol dihydrobromide.

Materials:

¢ 4-(1-piperazinyl)-phenol dihydrobromide (33.8 parts)
o Acetic acid anhydride (11.2 parts)

o Potassium carbonate (42 parts)

e 1,4-Dioxane (300 parts)

o Water

e Sodium hydrogen carbonate

« Diluted hydrochloric acid solution

e Trichloromethane

© 2025 BenchChem. All rights reserved. 3/6 Tech Support


https://www.chemimpex.com/products/36939
https://www.benchchem.com/product/b017747
https://www.bocsci.com/product/1-acetyl-4-4-hydroxyphenyl-piperazine-cas-67914-60-7-346936.html
https://www.bocsci.com/product/1-acetyl-4-4-hydroxyphenyl-piperazine-cas-67914-60-7-346936.html
https://www.chemimpex.com/products/36939
https://www.chemimpex.com/products/36939
https://www.benchchem.com/product/b017747?utm_src=pdf-body
https://www.benchchem.com/product/b017747?utm_src=pdf-body
https://www.benchchem.com/synthesis/pse-e4ccbgc5c66547b6989b439dgegb20e9
https://prepchem.com/1-acetyl-4-4-hydroxyphenyl-piperazine/
https://www.benchchem.com/product/b017747?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b017747?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

e Ammonium hydroxide
o Ethanol
Procedure:

o Reaction Setup: A mixture of 4-(1-piperazinyl)-phenol dihydrobromide, acetic acid anhydride,
potassium carbonate, and 1,4-dioxane is prepared in a suitable reaction vessel.

o Reflux: The mixture is stirred and refluxed for 3 days.

« Filtration and Evaporation: The reaction mixture is filtered, and the filtrate is evaporated to
yield a solid residue.

e Washing: The solid residue is stirred in water, and sodium hydrogen carbonate is added. The
mixture is stirred for 30 minutes.

 Purification:
o The precipitated product is filtered off and dissolved in a diluted hydrochloric acid solution.
o The solution is extracted with trichloromethane.
o The acidic aqueous phase is separated and neutralized with ammonium hydroxide.

o Crystallization: The resulting product is filtered off and crystallized from ethanol to yield 1-
Acetyl-4-(4-hydroxyphenyl)piperazine.

The workflow for this synthesis is visualized in the diagram below.
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Caption: Workflow for the synthesis of 1-Acetyl-4-(4-hydroxyphenyl)piperazine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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